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Compound of Interest

Compound Name: (r)-Ozanimod hcl

Cat. No.: B15175020 Get Quote

Essential Safety and Handling Guide for (r)-
Ozanimod HCl
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of (r)-Ozanimod HCl in a laboratory setting.

(r)-Ozanimod hydrochloride is a potent small molecule modulator of the sphingosine 1-

phosphate (S1P) receptors 1 and 5.[1] As with any biologically active compound, proper

handling procedures are essential to ensure the safety of laboratory personnel and the integrity

of experimental outcomes. This guide provides detailed procedural information, personal

protective equipment (PPE) recommendations, and disposal plans to minimize exposure and

mitigate risks.

Hazard Identification and Health Effects
While some Safety Data Sheets (SDS) may classify (r)-Ozanimod HCl as not a hazardous

substance or mixture, it is crucial to handle it as a potent compound due to its biological activity.

[2] The formulated drug product, Zeposia™, carries warnings of reproductive toxicity and

potential damage to the bone marrow and lymphoid tissue through prolonged or repeated

exposure.[3] It can also increase susceptibility to infections.[4][5] Therefore, minimizing direct

contact and airborne exposure is paramount.

Key Hazards:
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May cause damage to the unborn child.[3]

Causes damage to bone marrow and lymphoid tissue through prolonged or repeated

exposure.[3]

May increase susceptibility to infections.[4]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to determine the appropriate PPE for the specific

tasks being performed.[6] The following table summarizes the recommended PPE for handling

(r)-Ozanimod HCl in a laboratory setting.
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Protection Type
Recommended

Equipment
Purpose Additional Guidance

Eye and Face

Protection

Safety glasses with

side-shields or safety

goggles.[2][6][7]

To protect against

splashes, dust, and

flying particles.[7][8]

A face shield may be

necessary for tasks

with a high risk of

splashing.[8]

Hand Protection
Disposable nitrile

gloves.[6][7]

To prevent skin

contact with the

compound.

Double gloving is

recommended for

added protection.[6]

Gloves should be

changed immediately

after contact with the

chemical.[6]

Body Protection
A buttoned lab coat.[6]

[7][8]

To protect skin and

clothing from spills

and contamination.

Fire-resistant lab

coats are

recommended when

working with

flammable materials.

[8]

Respiratory Protection

A suitable respirator

(e.g., N95 or higher).

[2][8]

To be used when

handling the powder

outside of a

containment system

or when there is a risk

of aerosolization.

The type of respirator

should be selected

based on a risk

assessment of the

specific procedure.

Foot Protection
Closed-toe shoes.[6]

[8]

To protect feet from

spills and falling

objects.

---

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational plan is critical for minimizing exposure risk. Engineering

controls, such as fume hoods or glove boxes, should be the primary means of containment.

1. Preparation and Weighing:

Location: All handling of powdered (r)-Ozanimod HCl should be conducted within a certified

chemical fume hood, a glove box, or a similar containment enclosure.[7]

Personal Protective Equipment: Don all required PPE as outlined in the table above before

entering the designated handling area.

Weighing: When weighing the compound, use a dedicated, clean weighing vessel. Tare the

balance with the vessel before adding the compound to minimize handling time.

2. Solution Preparation:

Solvent Selection: (r)-Ozanimod HCl is soluble in DMSO.[1]

Procedure:

In the containment enclosure, slowly add the desired solvent to the pre-weighed (r)-
Ozanimod HCl powder.

Cap the container securely.

Gently agitate or vortex the solution until the compound is fully dissolved. Avoid vigorous

shaking that could create aerosols.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

Containment: Whenever possible, perform all experimental procedures involving (r)-
Ozanimod HCl within a fume hood or biosafety cabinet.

Aseptic Technique: If working with cell cultures, maintain sterile techniques to prevent

contamination of your experiment and the laboratory environment.
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Spill Management: Have a spill kit readily available. In case of a spill, follow the established

laboratory protocol for potent compound cleanup.

Disposal Plan
Proper disposal of (r)-Ozanimod HCl and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Type Disposal Procedure Key Considerations

Unused Solid Compound

Dispose of as hazardous

chemical waste in a clearly

labeled, sealed container.

Follow all local, state, and

federal regulations for

chemical waste disposal.

Contaminated Labware (e.g.,

pipette tips, tubes)

Collect in a designated, sealed

hazardous waste container.

Do not mix with general

laboratory waste.

Contaminated PPE (e.g.,

gloves, disposable lab coats)

Place in a designated, sealed

hazardous waste bag or

container immediately after

use.

---

Liquid Waste (e.g., unused

solutions, cell culture media)

Collect in a sealed, labeled

hazardous waste container.
Do not pour down the drain.[2]

Emergency Procedures
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[2][9] Seek

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[2]

[10] Seek medical attention if irritation develops.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.[2][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2][10] Seek immediate medical

attention.
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Safe Handling Workflow for (r)-Ozanimod HCl

Preparation

Handling

Cleanup & Disposal

1. Don Required PPE

2. Prepare Containment Area
(Fume Hood/Glove Box)

Proceed

3. Weigh Powder

Proceed

4. Prepare Solution

Proceed

5. Conduct Experiment

Proceed

6. Decontaminate Work Area

Experiment Complete

7. Dispose of Waste

Proceed

8. Doff PPE

Proceed

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of (r)-Ozanimod HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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